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Compound of Interest |

Tert-butyl 2-
Compound Name: (aminomethyl)piperidine-1-

carboxylate

Cat. No.: B153111

A-Technical-Guide-to-Tert-butyl-2-aminomethyl-
piperidine-1-carboxylate
An-In-depth-Guide-for-Researchers-and-Drug-
Development-Professionals

Introduction

Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate, a key building block in modern
medicinal chemistry, is a bifunctional molecule featuring a piperidine scaffold.[1][2] The
piperidine ring is a privileged structure in drug discovery, appearing in numerous
pharmaceuticals across various therapeutic areas, including oncology and central nervous
system disorders.[2] This guide provides a comprehensive technical overview of this
compound, including its chemical properties, synthesis, and applications, with a focus on its
role in the development of novel therapeutics. The presence of a Boc-protected nitrogen and a
primary amine allows for sequential, controlled modifications, making it an invaluable tool for
constructing complex molecular architectures.[3]

Chemical-and-Physical-Properties

The fundamental properties of Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate are
summarized in the table below. Understanding these characteristics is crucial for its proper
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handling, storage, and application in chemical synthesis.

Property Value Source(s)
CAS Number 370069-31-1 [4][5][6]
Molecular Formula C11H22N202 [5][6]
Molecular Weight 214.30 g/mol [6]

Varies, often a colorless to
Appearance _ _ [7]
yellow oil or waxy solid

Boiling Point Not readily available

B Soluble in common organic
Solubility vent
solvents

2-8°C, sealed under dry
Storage - [718]
conditions

Synthesis-and-Purification

The synthesis of Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate can be achieved
through various synthetic routes. One common approach involves the reduction of the
corresponding nitrile or the reductive amination of an aldehyde. The choice of synthetic
strategy often depends on the desired stereochemistry and the availability of starting materials.

lllustrative-Synthetic-Pathway

A prevalent method for synthesizing piperidine derivatives involves the catalytic hydrogenation
of the corresponding pyridine precursor. This approach is often favored for its efficiency and the
ability to control stereochemistry with appropriate chiral catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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